2-Amino-3-(2-fluoro-4,5-dihydroxyphenyl)propanoic acid
Overview
Description
2-Amino-3-(2-fluoro-4,5-dihydroxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C9H10FNO4 and its molecular weight is 215.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis A study by Monclus et al. (1995) presented an asymmetric synthesis method for compounds including (2S)-2-amino-3-(2-fluoro-5-hydroxyphenyl) propanoic acid, indicating its importance in the field of chemical synthesis. The key steps involved the synthesis of benzyl bromides and alkylation of glycine enolate derivative, underscoring the compound's relevance in synthetic chemistry (Monclus, Masson, & Luxen, 1995).
Biological Activities In 2021, Ren et al. isolated four new phenolic compounds, including one closely related to the structure of interest, from the tender leaves of Eucommia ulmoides Oliv. These compounds showed modest inhibitory activities on LPS-induced NO production in macrophage cells, highlighting potential anti-inflammatory effects (Ren et al., 2021).
Fluorescent Amino Acid Applications The incorporation of fluorescent amino acids like 2-amino-3-(5-(dimethylamino)naphthalene-1-sulfonamide)propanoic acid into proteins offers powerful tools for studying protein structure, dynamics, and interactions. Summerer et al. (2006) described the biosynthetic incorporation of a fluorescent amino acid into proteins, providing insights into protein unfolding and structural dynamics, demonstrating the compound's utility in biochemistry and molecular biology (Summerer et al., 2006).
Synthesis of Fluorinated Amino Acids Herbert et al. (2001) discussed the synthesis of fluorinated amino acids like 2-fluoro- and 6-fluoro-(2S,3R)-(3,4-dihydroxyphenyl)serine, highlighting their potential as precursors for fluorinated neurotransmitters. This synthesis involved a chiral glycine equivalent, indicating the significance of such fluorinated amino acids in neurochemistry and drug development (Herbert, Kim, & Kirk, 2001).
Radiolabeling and Imaging Yu et al. (2010) synthesized non-natural amino acids like (R)- and (S)-2-amino-3-fluoro-2-methylpropanoic acid for potential use in PET radioligands for imaging brain tumors. Their cell assays and biodistribution studies revealed high uptake in tumors, showcasing the potential of such compounds in medical imaging and cancer diagnosis (Yu et al., 2010).
properties
IUPAC Name |
2-amino-3-(2-fluoro-4,5-dihydroxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO4/c10-5-3-8(13)7(12)2-4(5)1-6(11)9(14)15/h2-3,6,12-13H,1,11H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAXWQORCRCBOCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1O)O)F)CC(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50869104 |
Source
|
| Record name | 2-Fluoro-5-hydroxytyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50869104 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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